Cas no 261373-39-1 (1,3-Propanediol, 1-(3,5-dichlorophenyl)-)

1,3-Propanediol, 1-(3,5-dichlorophenyl)- structure
261373-39-1 structure
Product Name:1,3-Propanediol, 1-(3,5-dichlorophenyl)-
CAS No:261373-39-1
MF:C9H10Cl2O2
MW:221.080501079559
CID:1430178
Update Time:2024-08-15

1,3-Propanediol, 1-(3,5-dichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediol, 1-(3,5-dichlorophenyl)-
    • Inchi: 1S/C9H10Cl2O2/c10-7-3-6(4-8(11)5-7)9(13)1-2-12/h3-5,9,12-13H,1-2H2
    • InChI Key: NWVCINURMYBGFG-UHFFFAOYSA-N
    • SMILES: C(C1=CC(Cl)=CC(Cl)=C1)(O)CCO

Computed Properties

  • Exact Mass: 220.0059
  • Monoisotopic Mass: 220.006
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5A^2

Experimental Properties

  • Density: 1.395±0.06 g/cm3(Predicted)
  • Boiling Point: 135-137 °C(Press: 0.75 Torr)
  • PSA: 40.46
  • pka: 13.39±0.20(Predicted)
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